![molecular formula C22H21Cl2N3O B2455870 2-(2,6-dichlorobenzyl)-6-phenyl-5-piperidino-3(2H)-pyridazinone CAS No. 478029-32-2](/img/structure/B2455870.png)
2-(2,6-dichlorobenzyl)-6-phenyl-5-piperidino-3(2H)-pyridazinone
Overview
Description
The compound appears to contain a dichlorobenzyl group, a phenyl group, and a piperidino group attached to a pyridazinone core. These groups are common in many pharmaceuticals and could suggest that this compound has medicinal properties .
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple functional groups. The dichlorobenzyl group would likely contribute to the compound’s polarity, while the phenyl and piperidino groups could potentially participate in various chemical reactions .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the dichlorobenzyl group could potentially undergo substitution reactions, while the pyridazinone core might be involved in condensation or addition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence properties like solubility, melting point, and reactivity .Scientific Research Applications
- 2-(2,6-dichlorobenzyl)-6-phenyl-5-piperidino-3(2H)-pyridazinone (2-DCABA) has shown potential as a non-steroidal anti-inflammatory drug (NSAID). Researchers have explored its ability to reduce inflammation by inhibiting specific enzymes involved in the inflammatory response . Further studies could elucidate its mechanism of action and optimize its therapeutic efficacy.
- Investigating the polymorphism of 2-DCABA is crucial for understanding its solid-state behavior. Researchers have identified three crystal forms: two polymorphs (I and II) and a cocrystal salt (S). Form II of 2-DCABA was elusive until recently, but it was successfully harvested through melt crystallization. The conformational flexibility of the molecule contributes to its polymorphism, similar to its analog, 2-((2,6-dimethylphenyl)amino)benzoic acid (HDMPA). Despite structural similarity, different intermolecular interactions stabilize form I of 2-DCABA and HDMPA-I .
- Organic chemists have explored the use of 2-(2,6-dichlorobenzyl)-6-phenyl-5-piperidino-3(2H)-pyridazinone as a reagent in Suzuki–Miyaura cross-coupling reactions. This transition metal-catalyzed reaction is widely applied for carbon–carbon bond formation. The compound’s stability, mild reaction conditions, and functional group tolerance make it a valuable candidate for such coupling reactions .
Anti-Inflammatory Activity
Polymorphism and Crystal Forms
Suzuki–Miyaura Coupling Reagent
Future Directions
properties
IUPAC Name |
2-[(2,6-dichlorophenyl)methyl]-6-phenyl-5-piperidin-1-ylpyridazin-3-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21Cl2N3O/c23-18-10-7-11-19(24)17(18)15-27-21(28)14-20(26-12-5-2-6-13-26)22(25-27)16-8-3-1-4-9-16/h1,3-4,7-11,14H,2,5-6,12-13,15H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWXJBWLAHJFDHA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=CC(=O)N(N=C2C3=CC=CC=C3)CC4=C(C=CC=C4Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21Cl2N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,6-dichlorobenzyl)-6-phenyl-5-piperidino-3(2H)-pyridazinone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.